Cas no 64254-37-1 (1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-)

• Product Name: 1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-
• CAS No: 64254-37-1
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 1674512
• Update Time: 2024-09-03

1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-

• Inchi： 1S/C15H18N2O3/c1-10(9-11(2)18)15-16-12-5-3-4-6-13(12)17(15)8-7-14(19)20/h3-6,10H,7-9H2,1-2H3,(H,19,20)
• InChI Key： LZQHKWFDVIFPNB-UHFFFAOYSA-N
• SMILES： C1(C(C)CC(=O)C)N(CCC(O)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 274.13184

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 139-140 °C
• Boiling Point: 505.6±35.0 °C(Predicted)
• PSA: 72.19
• pka: 4.19±0.10(Predicted)